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Compound of Interest

Compound Name: Stat6-IN-4

Cat. No.: B15613235

A Comparative Guide for Researchers

Initial searches for the compound "Stat6-IN-4" did not yield publicly available data. Therefore,
this guide provides a comprehensive specificity analysis of a well-characterized and potent
STAT6 inhibitor, AS1517499, as a representative example for researchers, scientists, and drug
development professionals.

Signal Transducer and Activator of Transcription 6 (STAT6) is a key transcription factor involved
in the signaling pathways of interleukin-4 (IL-4) and interleukin-13 (IL-13).[1][2][3] These
cytokines are central to the development of T helper 2 (Th2) cell-mediated immune responses,
which are implicated in various allergic and inflammatory conditions.[3][4][5] Consequently,
specific inhibitors of STAT6, such as AS1517499, are valuable tools for both basic research
and potential therapeutic development.[5]

Quantitative Specificity Profile of AS1517499

AS1517499 has been identified as a potent inhibitor of STAT6 phosphorylation.[2][6][7] The
primary measure of its activity is the half-maximal inhibitory concentration (IC50), which
indicates the concentration of the inhibitor required to reduce the activity of its target by 50%.
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Target IC50 (in vitro) Cell-Based IC50 Notes

Inhibition of STAT6
STAT6 21 nM 2.3nM phosphorylation.[6][8]

[9]

Does not affect IL-12-
Th1 Differentiation No influence Not applicable induced Thl
differentiation.[6][8]

This table summarizes the known inhibitory concentrations of AS1517499. Data for other
individual STAT proteins (STAT1, STAT2, STAT3, STAT4, STAT5) from direct biochemical
assays are not readily available in the public domain, highlighting the compound's primary
characterization as a STAT6-specific inhibitor in functional cellular assays.

Signaling Pathway and Inhibition Point

The canonical JAK-STAT signaling cascade is initiated by cytokine binding to their specific
receptors, leading to the activation of Janus kinases (JAKs). JAKs then phosphorylate the
receptor, creating docking sites for STAT proteins. Upon recruitment, STATs are themselves
phosphorylated, leading to their dimerization, nuclear translocation, and subsequent regulation
of target gene expression.[1][2] AS1517499 exerts its effect by inhibiting the tyrosine
phosphorylation of STAT6.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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